Cas no 1122-61-8 (4-nitropyridine)

4-nitropyridine Properties

Names and Identifiers

• 4-nitropyridine
• 4-Nitro-pyridin
• 4-nitro-pyridine
• IFLAB-BB F1371-0143
• Pyridine,4-nitro
• NSC 30350
• A925594
• FT-0692561
• DTXSID2074453
• FEXIEMAAKBNTFK-UHFFFAOYSA-N
• SB52565
• Pyridine, 4-nitro-
• UNII-59D3DS58ZB
• CS-0059175
• SCHEMBL545380
• NSC-30350
• AS-35885
• AKOS000267399
• MFCD00054554
• CHEMBL4577515
• SY029168
• AI3-25255
• 59D3DS58ZB
• 1122-61-8
• NSC30350
• Pyridine, 4-nitro-(8CI)(9CI)
• Pyridine, 4-nitro-(8CI)
• DB-028922
• DTXCID2033285
• 4-Nitropyridine
• +Expand

• MDL： MFCD00054554
• InChIKey： FEXIEMAAKBNTFK-UHFFFAOYSA-N
• Inchi： 1S/C5H4N2O2/c8-7(9)5-1-3-6-4-2-5/h1-4H
• SMILES： C1=C(C=CN=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 124.02700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 124.027
• Heavy Atom Count: 9
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 58.7A^2

Experimental Properties

• LogP: 1.51300
• PSA: 58.71000
• Refractive Index: 1.56
• Boiling Point: 231.1 °C at 760 mmHg
• Melting Point: 45-50°C
• Flash Point: 93.6 °C
• Color/Form: Pale-yellow to Yellow-brown Solid
• pka: 1.61(at 25℃)
• Density: 1.31

4-nitropyridine Security Information

• WGK Germany：3
• Safety Instruction： S26
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at -20°C
• PackingGroup：III
• Signal Word：Warning
• HazardClass：6.1

4-nitropyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%